

Application Notes and Protocols for Assessing Nabitan's (Nabilone) Impact on Spasticity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Nabitan*
CAS No.: *66556-74-9*
Cat. No.: *B1213275*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction


These application notes provide a comprehensive overview of protocols to assess the impact of **Nabitan** (Nabilone), a synthetic cannabinoid, on spasticity. Nabilone is a partial agonist of the CB1 and CB2 cannabinoid receptors.[1] The protocols detailed below cover both preclinical and clinical evaluation methods, offering a framework for researchers and drug development professionals to investigate the therapeutic potential of Nabilone in mitigating spasticity. Spasticity, a motor disorder characterized by a velocity-dependent increase in tonic stretch reflexes, is a common and often debilitating symptom of upper motor neuron lesions resulting from conditions such as spinal cord injury (SCI), multiple sclerosis (MS), and stroke.

Mechanism of Action: Cannabinoid Receptor Signaling in Spasticity

Nabilone exerts its effects primarily through the activation of the CB1 cannabinoid receptor, which is densely expressed in the central nervous system.[2] The leading hypothesis for its

anti-spastic effect involves the modulation of neurotransmitter release at presynaptic terminals. In the context of spasticity, which is believed to result from a loss of descending inhibitory input to motor neurons, the activation of CB1 receptors can reduce the release of excitatory neurotransmitters like glutamate.[3] This, in turn, can dampen hyperexcitability within spinal reflex arcs, leading to a reduction in muscle tone and spasms. The CB1 receptor is a G-protein coupled receptor (GPCR) that, upon activation, initiates a signaling cascade.[4]

Signaling Pathway of CB1 Receptor Activation



[Click to download full resolution via product page](#)

Caption: CB1 Receptor Signaling Pathway.

Data Presentation

Table 1: Summary of Clinical Trial Data for Nabilone in Spasticity

Study	Population	N	Study Design	Nabilone Dosage	Primary Outcome Measure	Results
Pooyania et al., 2010	Spinal Cord Injury	11	Double-blind, placebo-controlled crossover	0.5 mg once or twice daily	Ashworth Scale	Significant decrease in Ashworth score in the most involved muscle (p=0.003) and total Ashworth score (p=0.001) with Nabilone. [5] [6] [7] [8]
Wissel et al., 2006	Upper Motor Neuron Syndrome (UMNS)	13	Double-blind, placebo-controlled crossover	1 mg daily	11-Point Box Test (pain)	Significant decrease in spasticity-related pain (p < 0.05). No significant change in spasticity as measured by the Ashworth scale. [9] [10] [11] [12] [13]

ClinicalTrials.gov	Spinal Cord Injury	-	Randomized, placebo-controlled crossover	Titrated up to 3.0 mg daily	Not yet reported	To study the effect of Nabilone on spasticity and neuropathic pain.[14]
--------------------	--------------------	---	--	-----------------------------	------------------	---

Table 2: Preclinical Assessment of Cannabinoids in Spasticity Models

Study	Animal Model	Cannabinoid	Assessment Method	Key Findings
Baker et al., 2000 (as cited in literature)	Experimental Autoimmune Encephalomyelitis (EAE) in mice	R(+)WIN55,212-2 and CP55,940 (CB1/CB2 agonists)	Resistance to hindlimb flexion measured by a strain gauge	Both agonists inhibited spasticity. The effect was lost in CB1-deficient mice, indicating a CB1-mediated mechanism.
Bennett et al., 1999	Sacral spinal cord transection in rats	Not specified	H-reflex amplitude, EMG recordings	Model develops hypertonia, hyperreflexia, and clonus, with a significant increase in H-reflex two weeks post-injury.[3][9]

Experimental Protocols

Preclinical Assessment of Nabilone in a Rat Model of Spinal Cord Injury-Induced Spasticity

This protocol outlines a preclinical study to assess the efficacy of Nabilone in a rat model of spasticity induced by spinal cord transection.

1. Animal Model of Spasticity: Sacral Spinal Cord Transection

- Animals: Adult female Sprague-Dawley rats (220-250g).
- Anesthesia: Anesthetize the rat with an appropriate anesthetic (e.g., isoflurane).
- Surgical Procedure:
 - Perform a laminectomy at the L2 vertebra to expose the S1 and S2 sacral spinal cord segments.[\[15\]](#)
 - Make a complete transection of the spinal cord at the S2 level using fine surgical scissors.[\[3\]](#)[\[9\]](#)[\[15\]](#)
 - Suture the muscle and skin layers.
 - Provide post-operative care, including analgesics and manual bladder expression, until autonomic control is regained.
- Confirmation of Spasticity: Spasticity, characterized by hypertonia, hyperreflexia, and clonus of the tail muscles, typically develops within 2-4 weeks post-transection.[\[3\]](#)[\[9\]](#)

2. Nabilone Administration

- Dosage: Based on clinical studies and the need for allometric scaling, a starting dose of 0.5-1.0 mg/kg can be used. A dose-response study is recommended.
- Route of Administration: Intraperitoneal (i.p.) injection or oral gavage.
- Treatment Schedule: Administer Nabilone or vehicle control daily for a specified period (e.g., 1-2 weeks) after the development of stable spasticity.

3. Assessment of Spasticity

- Electromyography (EMG):

- **Electrode Placement:** Insert fine-wire EMG electrodes into the tail muscles (e.g., flexor and extensor caudalis muscles).
- **Stimulation:** Apply a controlled mechanical stimulus (e.g., passive stretch of the tail) or a cutaneous stimulus (e.g., light touch or pinch).
- **Recording:** Record EMG activity before and after Nabilone/vehicle administration. The signal should be amplified and filtered (e.g., 10-500 Hz bandpass).^[16]
- **Analysis:** Quantify the amplitude and duration of EMG bursts in response to the stimulus. A reduction in these parameters indicates an anti-spastic effect.
- **H-Reflex Measurement:**
 - **Stimulation:** Electrically stimulate the caudal nerve trunk with single pulses of varying intensity.
 - **Recording:** Record the compound muscle action potentials (M-wave and H-reflex) from the tail muscles using EMG electrodes.
 - **Procedure:** Determine the maximal M-wave (Mmax) and maximal H-reflex (Hmax). The H/M ratio (Hmax/Mmax) is a measure of motoneuron excitability.^[17]
 - **Analysis:** A decrease in the H/M ratio following Nabilone treatment suggests a reduction in spinal reflex hyperexcitability.

Clinical Assessment of Nabilone in Patients with Spasticity

This protocol is based on a double-blind, placebo-controlled crossover study design.

1. Patient Population

- **Inclusion Criteria:** Patients with stable spasticity (e.g., for at least 3 months) due to spinal cord injury or multiple sclerosis, with a baseline Modified Ashworth Scale (MAS) score of ≥ 2 in at least one affected muscle group.

- Exclusion Criteria: Contraindications to cannabinoids, concurrent use of other investigational drugs, or changes in anti-spasticity medication within the last month.

2. Study Design

- Design: A randomized, double-blind, placebo-controlled crossover study.
- Phases:
 - Phase 1 (4 weeks): Patients receive either Nabilone (e.g., 0.5 mg daily, with an option to titrate up to 1 mg daily) or a matching placebo.[\[5\]](#)[\[6\]](#)
 - Washout Period (2 weeks): Patients receive no study medication.
 - Phase 2 (4 weeks): Patients are crossed over to the other treatment arm.

3. Outcome Measures


- Primary Outcome: Change from baseline in the Modified Ashworth Scale (MAS) score for the most affected muscle group.
- Secondary Outcomes:
 - Spasm Frequency Scale: Patient-reported frequency of spasms.
 - Visual Analog Scale (VAS) for Spasticity: Patient-reported severity of spasticity.
 - Clinician and Patient Global Impression of Change: Overall assessment of improvement.
 - Pain Scales: (e.g., 11-Point Box Test) for spasticity-related pain.[\[9\]](#)[\[10\]](#)

4. Assessment Schedule

- Assessments should be performed at baseline, at the end of Phase 1, at the end of the washout period, and at the end of Phase 2.

Mandatory Visualizations

Experimental Workflow for Preclinical Assessment of Nabilone



[Click to download full resolution via product page](#)

Caption: Preclinical workflow for assessing Nabilone's effect on spasticity.

Logical Relationship of Clinical Assessment Protocols



[Click to download full resolution via product page](#)

Caption: Logical flow of a clinical trial for Nabilone in spasticity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. neurotechcenter.org [neurotechcenter.org]
- 2. mdpi.com [mdpi.com]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. Cannabinoid Modulation of Excitability and Short-Term Neuronal Dynamics in the Dorsal and Ventral Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Effect of spinal cord injury severity on alterations of the H-reflex - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. A randomized, double-blinded, crossover pilot study assessing the effect of nabilone on spasticity in persons with spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Spasticity in rats with sacral spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. juser.fz-juelich.de [juser.fz-juelich.de]
- 11. Low dose treatment with the synthetic cannabinoid Nabilone significantly reduces spasticity-related pain : a double-blind placebo-controlled cross-over trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. researchgate.net [researchgate.net]
- 13. researchgate.net [researchgate.net]
- 14. Acute stimulation, EMG, and neural recording from a rat sciatic nerve using a self-sizing and soft closing ... [protocols.io]
- 15. Rat Spinal Cord Injury Associated with Spasticity Leads to Widespread Changes in the Regulation of Retained Introns - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Frontiers | A Novel Quantitative Spasticity Evaluation Method Based on Surface Electromyogram Signals and Adaptive Neuro Fuzzy Inference System [frontiersin.org]
- 17. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Application Notes and Protocols for Assessing Nabitan's (Nabilone) Impact on Spasticity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1213275/docs#application-notes-and-protocols-for-assessing-nabitan-s-nabilone-impact-on-spasticity\]](https://www.benchchem.com/product/b1213275/docs#application-notes-and-protocols-for-assessing-nabitan-s-nabilone-impact-on-spasticity)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)